Cas no 1806967-02-1 (Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate)

• Product name: Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate
• CAS No: 1806967-02-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881252

Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)5-3(6(10)11)2-4(9)7(13)12-5/h2,6H,1H3,(H,12,13)
• InChI Key： ZWIAMUMEBNASQK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C(=O)OC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate

Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate, with CAS No. 1806967-02-1, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and biological activity. The molecule's structure features a pyridine ring substituted with a methyl group, a difluoromethyl group, a fluoro group, and a hydroxyl group, making it a unique candidate for various applications.

The synthesis of Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted the importance of this compound in the development of novel agrochemicals, particularly as a potential herbicide or fungicide. Its ability to inhibit specific enzymes or pathways in target organisms makes it a promising candidate for sustainable agricultural practices.

In the pharmaceutical industry, Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate has shown potential as a lead compound for drug development. Researchers have explored its role in modulating cellular pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's unique substitution pattern allows for selective binding to specific receptors, which is crucial for therapeutic efficacy.

Recent advancements in computational chemistry have enabled scientists to predict the bioavailability and pharmacokinetics of Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate with greater accuracy. These studies have provided valuable insights into its potential as an orally active drug. Additionally, its stability under various environmental conditions has been extensively evaluated, ensuring its suitability for large-scale production and application.

The environmental impact of Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate has also been a focus of recent research. Studies indicate that the compound degrades efficiently under natural conditions, minimizing its ecological footprint. This attribute is particularly important for its use in agricultural settings, where minimizing environmental contamination is a top priority.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-carboxylate represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions for agriculture and medicine. As research continues to unfold, this compound is expected to contribute significantly to both scientific progress and practical implementations in various fields.